Cas no 2580186-55-4 (4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide)

• Product Name: 4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide
• CAS No: 2580186-55-4
• MF: C₄H₅ClN₂O₃S
• MW: 196.612098455429
• CID: 5658962
• PubChem ID: 151950742
• Update Time: 2025-05-20

4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methyl-1,2-oxazole-5-sulfonamide
• EN300-27733436
• 2580186-55-4
• 4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide

• Inchi： 1S/C4H5ClN2O3S/c1-2-3(5)4(10-7-2)11(6,8)9/h1H3,(H2,6,8,9)
• InChI Key： TWPCJAHMGJNXFS-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NOC=1S(N)(=O)=O

Computed Properties

• Exact Mass: 195.9709409g/mol
• Monoisotopic Mass: 195.9709409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.6Ų

Additional information on 4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide

4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide (CAS No. 2580186-55-4): An Overview of a Promising Compound in Medicinal Chemistry

4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide (CAS No. 2580186-55-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of 4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide consists of a 1,2-oxazole ring substituted with a chlorine atom at the 4-position and a methyl group at the 3-position. The sulfonamide moiety at the 5-position further enhances its reactivity and biological activity. The combination of these functional groups provides a robust platform for exploring its potential in various therapeutic areas.

Recent studies have highlighted the potential of 4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide in the treatment of infectious diseases. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves the inhibition of key enzymes involved in bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics.

In addition to its antibacterial properties, 4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide has shown promising results in preclinical studies for its anti-inflammatory effects. Research conducted at the University of California demonstrated that this compound effectively reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic agent for treating inflammatory diseases like arthritis and inflammatory bowel disease.

The anticancer potential of 4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide has also been explored in several studies. A study published in Cancer Research found that this compound induced apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism involves the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. These results indicate that it could be a potential lead compound for developing new anticancer drugs.

The synthesis of 4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route involving the reaction of 4-chloroacetonitrile with thiosemicarbazide followed by cyclization and sulfonation steps. This method provides a scalable and cost-effective approach for producing this compound on a larger scale.

In terms of pharmacokinetics, preliminary studies have shown that 4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.

The safety profile of 4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide has been evaluated through various toxicity studies. In vitro cytotoxicity assays using human liver cells (HepG2) showed minimal cytotoxic effects at therapeutic concentrations. Additionally, animal studies have not reported any significant adverse effects at doses up to 100 mg/kg/day.

In conclusion, 4-Chloro-3-methyl-1,2-oxazole-5-sulfonamide (CAS No. 2580186-55-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.